Cas no 43129-68-6 (Ethanamine,2,2'-[3,6-acridinediylbis(oxy)]bis[N,N-diethyl-, trihydrochloride (9CI))

• Product Name: Ethanamine,2,2'-[3,6-acridinediylbis(oxy)]bis[N,N-diethyl-, trihydrochloride (9CI)
• CAS No: 43129-68-6
• MF: C₂₅H₃₈Cl₃N₃O₂
• MW: 518.947124004364
• CID: 329730
• PubChem ID: 162540
• Update Time: 2025-04-19

Ethanamine,2,2'-[3,6-acridinediylbis(oxy)]bis[N,N-diethyl-, trihydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanamine,2,2'-[3,6-acridinediylbis(oxy)]bis[N,N-diethyl-, trihydrochloride (9CI)
• 3,6-bis(2-(diethylamino)ethoxy)acridine
• 2-[6-[2-(diethylamino)ethoxy]acridin-3-yl]oxy-N,N-diethylethanamine;trihydrochloride
• 43129-68-6
• N,N'-[Acridine-3,6-diylbis(oxyethane-2,1-diyl)]bis(N-ethylethan-1-amine)--hydrogen chloride (1/3)
• 3,6-bis(2-diethylaminoethoxy)acridine trihydrochloride
• Ethanamine, 2,2'-(3,6-acridinediylbis(oxy))bis(N,N-diethyl-, trihydrochloride
• CL-90.100
• DSESQLDPDLRARD-UHFFFAOYSA-N
• DTXSID00962912

• Inchi： 1S/C25H35N3O2.3ClH/c1-5-27(6-2)13-15-29-22-11-9-20-17-21-10-12-23(19-25(21)26-24(20)18-22)30-16-14-28(7-3)8-4;;;/h9-12,17-19H,5-8,13-16H2,1-4H3;3*1H
• InChI Key： DSESQLDPDLRARD-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.O(C1C=CC2=CC3C=CC(=CC=3N=C2C=1)OCCN(CC)CC)CCN(CC)CC

Computed Properties

• Exact Mass: 517.203
• Monoisotopic Mass: 517.203
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 429
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Boiling Point: 558.2°Cat760mmHg
• Flash Point: 291.4°C
• Refractive Index: 1.586